Cas no 1000341-01-4 (2-Bromomethyl-5-chloro-1,3-dinitrobenzene)
1000341-01-4 structure
Product Name:2-Bromomethyl-5-chloro-1,3-dinitrobenzene
CAS No:1000341-01-4
MF:C7H4BrClN2O4
MW:295.474659919739
CID:2625594
PubChem ID:24729325
Update Time:2025-04-21
2-Bromomethyl-5-chloro-1,3-dinitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 2-(bromomethyl)-5-chloro-1,3-dinitrobenzene
- Benzene, 2-(bromomethyl)-5-chloro-1,3-dinitro-
- 1000341-01-4
- DTXSID30646697
- 2-Bromomethyl-5-chloro-1,3-dinitrobenzene
-
- Inchi: 1S/C7H4BrClN2O4/c8-3-5-6(10(12)13)1-4(9)2-7(5)11(14)15/h1-2H,3H2
- InChI Key: OWHNWUYDZPRVTA-UHFFFAOYSA-N
- SMILES: BrCC1C(=CC(=CC=1[N+](=O)[O-])Cl)[N+](=O)[O-]
Computed Properties
- Exact Mass: 293.9043g/mol
- Monoisotopic Mass: 293.9043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 295.47g/mol
- XLogP3: 2.8
- Topological Polar Surface Area: 91.6
2-Bromomethyl-5-chloro-1,3-dinitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B847048-1mg |
2-Bromomethyl-5-chloro-1,3-dinitrobenzene |
1000341-01-4 | 1mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B847048-2mg |
2-Bromomethyl-5-chloro-1,3-dinitrobenzene |
1000341-01-4 | 2mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B847048-10mg |
2-Bromomethyl-5-chloro-1,3-dinitrobenzene |
1000341-01-4 | 10mg |
$ 80.00 | 2022-06-06 |
2-Bromomethyl-5-chloro-1,3-dinitrobenzene Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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